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Compound of Interest

Compound Name: 2-Amino-5-bromopyridine

Cat. No.: B118841 Get Quote

Essential safety protocols and operational guidance for the handling and disposal of 2-Amino-
5-bromopyridine are critical for ensuring a safe laboratory environment. This guide provides

detailed procedures for researchers, scientists, and drug development professionals to mitigate

risks and maintain the integrity of their work. Adherence to these guidelines is paramount when

working with this chemical intermediate.

2-Amino-5-bromopyridine is a compound that requires careful handling due to its potential

health hazards. It is harmful if swallowed, causes skin irritation, and can lead to serious eye

irritation.[1][2] Additionally, it may cause respiratory irritation.[1][2] Therefore, the use of

appropriate personal protective equipment (PPE) and adherence to strict handling and disposal

protocols are mandatory.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following equipment must be worn at all times when handling 2-Amino-5-bromopyridine:

Eye Protection: Chemical safety goggles or a face shield are essential to protect against dust

particles and splashes.[1][3]

Hand Protection: Wear chemical-resistant gloves, such as nitrile gloves.[4]

Body Protection: A laboratory coat must be worn to prevent skin contact.[1][3]
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Respiratory Protection: In situations where dust generation is likely, a NIOSH-approved N95

dust mask or a respirator is required.[4]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and safety data for 2-
Amino-5-bromopyridine.

Property Value

CAS Number 1072-97-5

Molecular Formula C₅H₅BrN₂

Molecular Weight 173.01 g/mol [5]

Melting Point 133-138 °C

Hazard Statements H302, H315, H319, H335[1]

GHS Pictogram Irritant

Signal Word Warning

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling 2-Amino-5-bromopyridine is crucial for safety and

experimental success.

1.0 Preparation: 1.1 Ensure that a designated well-ventilated area, preferably a fume hood, is

used for all handling procedures.[3] 1.2 Verify that an eyewash station and a safety shower are

readily accessible.[1] 1.3 Assemble all necessary PPE and ensure it is in good condition. 1.4

Prepare all required equipment and reagents before handling the compound.

2.0 Handling: 2.1 Avoid generating dust when weighing or transferring the solid material.[4] Use

a dedicated brush and dustpan for any loose powder.[4] 2.2 Keep the container tightly closed

when not in use.[1][2] 2.3 Avoid direct contact with skin, eyes, and clothing.[6] 2.4 Do not eat,

drink, or smoke in the handling area.[1]
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3.0 Storage: 3.1 Store 2-Amino-5-bromopyridine in a cool, dry, and well-ventilated area.[3][6]

A recommended storage temperature is between 2-8°C to maintain long-term stability.[3] 3.2

Keep the compound in a tightly sealed, opaque or amber-colored container to protect it from

moisture and light.[3] 3.3 Store away from incompatible materials such as strong oxidizing

agents, strong acids, and strong bases.[1][3]

Disposal Plan: Safe Waste Management
Proper disposal of 2-Amino-5-bromopyridine and its contaminated materials is a critical step

in the laboratory workflow to ensure environmental and personnel safety.

1.0 Waste Segregation and Collection: 1.1 Designate a specific, clearly labeled hazardous

waste container for 2-Amino-5-bromopyridine waste.[4] The container should be made of a

compatible material, such as polyethylene, and have a secure lid.[4] 1.2 The label should read

"Hazardous Waste" and include the chemical name "2-Amino-5-bromopyridine".[4] 1.3 Place

all solid waste, including contaminated weighing paper, gloves, and paper towels, into the

designated container.[4]

2.0 Waste Storage: 2.1 Securely seal the hazardous waste container.[4] 2.2 Store the sealed

container in a designated, well-ventilated waste accumulation area.[4] 2.3 This storage area

should be clearly marked and away from incompatible materials.[4]

3.0 Final Disposal: 3.1 Arrange for the collection of the hazardous waste by a licensed

environmental waste management company.[4] 3.2 All disposal procedures must comply with

local, state, and federal regulations.[1][4] Do not dispose of this chemical in regular trash or

down the sanitary sewer.[4]

First Aid Measures
In the event of exposure, immediate action is crucial.

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1] If the person feels unwell, seek medical attention.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2]

Remove contaminated clothing and wash it before reuse.[1] If skin irritation occurs, get

medical advice.[1][2]
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Eye Contact: Rinse cautiously with water for several minutes.[1] Remove contact lenses if

present and easy to do so.[1] Continue rinsing.[1] If eye irritation persists, seek medical

attention.[1]

Ingestion: Rinse the mouth with water.[1] Do NOT induce vomiting.[1] Call a poison center or

doctor if you feel unwell.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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